Cas no 2172492-99-6 (cyclooctylmethanesulfonyl fluoride)

• Product Name: cyclooctylmethanesulfonyl fluoride
• CAS No: 2172492-99-6
• MF: C₉H₁₇FO₂S
• MW: 208.293485403061
• CID: 5937354
• PubChem ID: 165721043
• Update Time: 2025-10-29

cyclooctylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• cyclooctylmethanesulfonyl fluoride
• 2172492-99-6
• EN300-1451335

• Inchi： 1S/C9H17FO2S/c10-13(11,12)8-9-6-4-2-1-3-5-7-9/h9H,1-8H2
• InChI Key： GMPAFYBRLGRBDD-UHFFFAOYSA-N
• SMILES： S(CC1CCCCCCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 208.09332912g/mol
• Monoisotopic Mass: 208.09332912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Additional information on cyclooctylmethanesulfonyl fluoride

Comprehensive Overview of Cyclooctylmethanesulfonyl Fluoride (CAS No. 2172492-99-6): Properties, Applications, and Industry Insights

In the rapidly evolving field of chemical research and industrial applications, cyclooctylmethanesulfonyl fluoride (CAS No. 2172492-99-6) has emerged as a compound of significant interest. This sulfonyl fluoride derivative, characterized by its unique cyclooctylmethane backbone, is gaining attention for its versatile reactivity and potential in synthetic chemistry. Researchers and manufacturers are increasingly exploring its role in click chemistry, protease inhibition, and bioconjugation, aligning with the growing demand for precision tools in drug discovery and material science.

The molecular structure of cyclooctylmethanesulfonyl fluoride combines a hydrophobic cyclooctyl group with a highly reactive sulfonyl fluoride moiety. This combination offers a balance between stability and reactivity, making it valuable for covalent bonding strategies in biopharmaceutical development. Recent studies highlight its utility in activity-based protein profiling (ABPP), where its ability to selectively modify amino acid residues aids in target identification—a hot topic in AI-driven drug design and personalized medicine research.

From an industrial perspective, the compound's synthesis and handling require specialized expertise due to the fluorosulfonate group's sensitivity. However, advancements in flow chemistry and green synthesis methodologies—key search trends in sustainable chemistry—are addressing these challenges. Companies focusing on high-throughput screening reagents and chemical biology toolkits are particularly interested in optimizing its production to meet the demands of next-gen therapeutics development.

Environmental and safety considerations for cyclooctylmethanesulfonyl fluoride follow stringent protocols, with emphasis on waste minimization and closed-system processing—topics frequently queried in regulatory compliance searches. Its low volatility compared to analogous compounds enhances workplace safety, a critical factor for ESG (Environmental, Social, and Governance)-focused enterprises.

Market analysts note rising patent filings involving sulfonyl fluoride derivatives, reflecting their expanding role in biologic drug conjugation and diagnostic probe design. The compound's compatibility with aqueous reaction conditions—a trending search term in biocatalysis—positions it favorably for antibody-drug conjugate (ADC) applications, a sector projected to grow at 15% CAGR through 2030.

In academic circles, CAS 2172492-99-6 is being investigated for novel applications in polymer crosslinking and smart material fabrication. Its ability to form stable covalent bonds under mild conditions resonates with current interests in self-healing materials and stimuli-responsive systems, frequently discussed in nanotechnology forums.

Quality control protocols for cyclooctylmethanesulfonyl fluoride emphasize HPLC purity verification and 19F-NMR characterization—technical aspects often searched by quality assurance professionals. The compound's shelf stability under inert atmospheres makes it suitable for global distribution networks serving pharmaceutical R&D hubs.

Future research directions may explore its potential in covalent inhibitor design for challenging targets like KRAS mutants—a trending topic in oncology research. The compound's modular reactivity profile allows for structure-activity relationship (SAR) optimization, a process increasingly enhanced by machine learning algorithms in medicinal chemistry.

For procurement specialists, understanding the compound's storage requirements (typically -20°C under argon) and handling precautions remains essential. Suppliers are responding to search trends by offering customized unit dose packaging and just-in-time delivery solutions for research institutions.

As the scientific community continues to uncover new applications for cyclooctylmethanesulfonyl fluoride, its importance in bridging small molecule and biologic therapeutics becomes increasingly apparent. The compound exemplifies how specialized chemical tools can accelerate innovation across multiple disciplines, from chemical biology to advanced material science.